4-chloro-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide

• IUPAC Name: 4-chloro-N-(2-oxo-1-propyl-3,4-dihydroquinolin-6-yl)benzamide
• InChI: InChI=1S/C19H19ClN2O2/c1-2-11-22-17-9-8-16(12-14(17)5-10-18(22)23)21-19(24)13-3-6-15(20)7-4-13/h3-4,6-9,12H,2,5,10-11H2,1H3,(H,21,24)
• InChI Key: ZIFPZAVUSFVRPQ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)CCC2=C1C=CC(=C2)NC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C19H19ClN2O2
• Molecular Weight: 342.8 g/mol

Description

The compound “4-chloro-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide” is a complex organic molecule. It contains a benzamide group (a benzene ring attached to a carboxamide), a chloro group (a chlorine atom), and a tetrahydroquinoline group (a quinoline ring with four added hydrogen atoms). The exact properties of this compound would depend on the specific arrangement of these groups.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The benzamide and tetrahydroquinoline groups are both cyclic, which could result in a rigid structure. The chloro group is likely to be reactive, which could affect the compound’s behavior in chemical reactions.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar functional groups are known to undergo a variety of chemical reactions. For example, benzamides can participate in nucleophilic substitution reactions, and quinolines can undergo electrophilic aromatic substitution.